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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole

CAS No.: 119291-22-4

Cat. No.: B049434

Get Quote

Core Physicochemical & Synthetic Profile
Executive Summary 1-(2-Bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a bifunctional

heterocyclic intermediate used primarily as a "linker" module in drug discovery.[1] It enables the

introduction of the pyrazole pharmacophore—a privileged scaffold in kinase inhibitors and anti-

inflammatory agents—into larger molecular architectures via nucleophilic substitution at the

bromoethyl tail.

Physicochemical Profile
The molecular weight of 1-(2-bromoethyl)-1H-pyrazole is 175.03 g/mol .[1][2] Due to the

presence of a single bromine atom, the compound exhibits a characteristic isotopic signature in

mass spectrometry, splitting the molecular ion signal into two nearly equal peaks (

and

).
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Property Value Notes

Molecular Weight 175.03 g/mol Average mass

Monoisotopic Mass 173.98 (79Br) / 175.98 (81Br) ~1:1 intensity ratio

Molecular Formula

C

H

BrN

CAS Number 119291-22-4

Physical State
Colorless to pale yellow

liquid/oil
May solidify at low temps

Boiling Point 80–82 °C @ 2 Torr Vacuum distillation required

Density ~1.55 g/cm³ Estimated

Solubility
Soluble in DCM, CHCl

, DMSO, MeOH
Hydrophobic linker

Synthesis Protocol: N-Alkylation Strategy
The synthesis involves the nucleophilic substitution (

) of 1H-pyrazole on 1,2-dibromoethane.[1] A critical challenge in this reaction is preventing the
formation of the dimer, 1,2-di(1H-pyrazol-1-yl)ethane, where both bromine atoms are displaced
by pyrazole units.[1]

Reaction Logic & Control
To ensure mono-alkylation, 1,2-dibromoethane is used in large excess (typically 3–5

equivalents).[1] This statistical bias ensures that a pyrazolate anion is far more likely to

encounter a fresh dibromide molecule than a mono-alkylated product.[1]

Step-by-Step Methodology
Reagents:
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1H-Pyrazole (1.0 eq)[1][2]

1,2-Dibromoethane (4.0 eq)[1]

Base: Sodium Hydride (NaH, 60% in oil, 1.2 eq) OR Potassium Carbonate (K

CO

, 2.0 eq)

Solvent: Anhydrous DMF or Acetonitrile (MeCN)

Protocol:

Activation: In a flame-dried flask under nitrogen, dissolve 1H-pyrazole in anhydrous MeCN.

Deprotonation: Add K

CO

(or NaH at 0°C) and stir for 30 minutes to generate the pyrazolate anion.

Addition: Add 1,2-dibromoethane (4.0 eq) rapidly. Crucial: Do not add dropwise; high local

concentration of electrophile is desired.

Reflux: Heat the mixture to reflux (80°C) for 12–16 hours. Monitor by TLC (Hexane:EtOAc

3:1).

Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate to

remove MeCN and excess 1,2-dibromoethane (recoverable by distillation).[1]

Purification: The residue is often an oil. Purify via vacuum distillation (bp ~80°C @ 2 mmHg)

or flash column chromatography (SiO

, eluting with Hexane/EtOAc gradient) to isolate the mono-alkylated product from traces of
the dimer.

Reaction Workflow Diagram
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Caption: Kinetic pathway favoring mono-alkylation via excess electrophile stoichiometry.[1]

Analytical Characterization
Verifying the identity of 1-(2-bromoethyl)-1H-pyrazole requires confirming the integrity of the

ethyl chain and the presence of the bromine atom.[1]

Mass Spectrometry (MS)
The most distinct feature is the isotopic pattern caused by Bromine (79Br and 81Br natural

abundance is ~50:50).

M+ peak: ~174/176 amu.

Pattern: A "doublet" of equal intensity separated by 2 mass units.

Fragmentation: Loss of Br (M-79/81) leads to a cation at m/z ~95 (ethyl-pyrazole).[1]

Nuclear Magnetic Resonance (1H NMR)
The symmetry of the pyrazole ring is broken upon N-alkylation. The ethyl chain appears as two

distinct triplets.
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Proton
Environment

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment
Logic

Pyrazole H-3 7.50 – 7.60 Doublet (d) 1H

Deshielded,

adjacent to N2.

[1]

Pyrazole H-5 7.40 – 7.55 Doublet (d) 1H

Deshielded,

adjacent to N1

(alkylated).[1]

Pyrazole H-4 6.20 – 6.30 Triplet/dd 1H
Shielded, beta-

position.[1]

N-CH 4.40 – 4.55 Triplet (t) 2H
Deshielded by

Nitrogen.[1]

CH

-Br
3.70 – 3.85 Triplet (t) 2H

Deshielded by

Bromine.[1]

Note: Shifts are approximate (CDCl

) and depend on concentration. The N-CH

is always downfield of the CH

-Br due to the higher electronegativity of Nitrogen in the aromatic ring context.[1]

Spectral Logic Diagram
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Caption: 1H NMR assignment logic correlating structural environments to chemical shift

regions.

Applications in Drug Discovery
1-(2-Bromoethyl)-1H-pyrazole serves as a strategic "warhead" or linker in medicinal

chemistry.[1]

Fragment-Based Drug Design (FBDD): It is used to append a pyrazole ring—a bioisostere

for imidazole or phenol—to a core scaffold.[1] The pyrazole nitrogen (N2) can act as a

hydrogen bond acceptor in kinase hinge regions.

Synthesis of Pyrazolyl-Ethylamines: Displacement of the bromine with amines (e.g.,

piperazine, morpholine) yields ethyl-linked pyrazole amines, common motifs in GPCR

ligands (e.g., Dopamine or Serotonin receptor antagonists).
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Covalent Probes: While less common than acrylamides, bromoethyl groups can serve as

mild electrophiles for cysteine tagging in proteomic profiling, though usually converted to

more reactive species first.

Safety & Handling
Hazard Class: Alkylating Agent.

GHS Classification: Skin Irritant (H315), Eye Irritant (H319).

Specific Risk: As a bromo-ethyl derivative, it is a potential lachrymator and mutagen.[1] It can

alkylate DNA bases.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Protect from light to

prevent homolytic cleavage of the C-Br bond (browning).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b049434/docs#technical-guide-1-2-bromoethyl-1h-
pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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